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For Research Use Only.

Introduction

Live-cell imaging is a powerful technique for studying dynamic cellular processes in real-time.
Fluorescently labeled probes, such as peptides conjugated to organic dyes, are invaluable
tools for visualizing specific cellular components and activities. This document provides
detailed application notes and protocols for the use of 5-Tamra-DRVYIHP, a custom peptide
probe, in live-cell imaging applications. 5-Tamra (5-Carboxytetramethylrhodamine) is a bright,
photostable orange-red fluorophore, and when conjugated to the peptide sequence DRVYIHP,
it allows for the investigation of the peptide's localization, trafficking, and potential interactions
within living cells.[1][2][3]

While the specific biological target and signaling pathway of the DRVYIHP peptide are
proprietary, this document outlines a general framework for its application in studying a
hypothetical G-protein coupled receptor (GPCR) activation pathway. The protocols and
principles described herein are broadly applicable to live-cell imaging with other fluorescently
labeled peptides.

Quantitative Data

The photophysical properties of the 5-Tamra fluorophore are summarized in the table below.
These properties are essential for setting up appropriate imaging parameters.
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Property Value Reference
Excitation Maximum (Aex) ~546 nm [1112114115]
Emission Maximum (Aem) ~579-580 nm [11[2][41[5]
Molar Extinction Coefficient (g) ~95,000 M~icm1 [41[5]
Quantum Yield (®) ~0.1 [4][5]
Recommended Laser Line 532 nm or 561 nm [4][5]

o Insensitive in physiological
pH Sensitivity [1][2]
range

Solubility DMSO, DMF, Methanol [6]

Mandatory Visualizations
Hypothetical Signhaling Pathway for DRVYIHP

The following diagram illustrates a hypothetical signaling pathway where the DRVYIHP peptide
acts as a ligand for a G-protein coupled receptor (GPCR), leading to the activation of a
downstream signaling cascade.
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Caption: Hypothetical GPCR signaling pathway activated by 5-Tamra-DRVYIHP.

Experimental Workflow for Live-Cell Imaging

This diagram outlines the general workflow for a live-cell imaging experiment using 5-Tamra-
DRVYIHP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Live-Cell Imaging with 5-Tamra-
DRVYIHP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150016#live-cell-imaging-with-5-tamra-drvyihp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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